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Compound of Interest

Compound Name: 1,3-Dicyclohexylthiourea

Cat. No.: B073351

Essential Safety and Handling Guide for 1,3-
Dicyclohexylthiourea

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,3-Dicyclohexylthiourea. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key quantitative data for 1,3-Dicyclohexylthiourea is presented below for
easy reference.
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Property Value Source
Molecular Formula C13H24N2S [1112]
Molecular Weight 240.41 g/mol
CAS Number 1212-29-9 [1]
Appearance White to almost white powder 3]
or crystals
Melting Point 181 °C [1]
Boiling Point 345.3 £ 25.0 °C at 760 mmHg [2]
Density 1.1+0.1 g/cm3 [2]
Water Solubility <0.01 g/200 mL at 21 °C [2][3]
Flash Point 162.6 + 23.2 °C [2]

Hazard Identification and Personal Protective

Equipment (PPE)

1,3-Dicyclohexylthiourea is harmful if swallowed and may cause long-lasting harmful effects

to aquatic life.[1][4] When heated to decomposition, it can emit very toxic fumes.[3][4]

Adherence to proper PPE protocols is mandatory to minimize exposure risk.

Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield that is tested and

approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[5]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene) inspected prior to use.[6]

[7] Use proper glove removal technique to avoid skin contact.[5]

o Clothing: Wear a lab coat, long-sleeved clothing, and closed-toe shoes.[8] For larger

guantities or potential for significant exposure, chemical-resistant overalls or a splash suit
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may be necessary.[6][9]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate particulate
filter if there is a risk of inhaling dust, especially when handling the powder outside of a
ventilated enclosure.[10][11] All respirator use must be part of a comprehensive respiratory
protection program that includes fit testing.[6]

Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of 1,3-Dicyclohexylthiourea from
receipt to disposal.

e Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a dry, cool, and well-ventilated area away from
incompatible materials such as acids and oxidizing agents.[3][5]

o Keep the container upright to prevent leakage.[5]

e Handling and Use:

[¢]

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust.[5][11]

[¢]

Avoid contact with skin, eyes, and clothing.[5]

[¢]

Do not eat, drink, or smoke in the handling area.

o

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5]
[10]

o

Take precautionary measures against static discharge.[12]
¢ Spill Management:

o In case of a small spill, remove all sources of ignition.[13]
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[e]

o

[¢]

[¢]

[e]

o

First Aid Measures

Dampen the solid spill material with 60-70% ethanol to prevent dust generation.[13]

Carefully transfer the dampened material to a suitable, labeled container for disposal.[13]

Use absorbent paper dampened with 60-70% ethanol to clean the spill area.[13]

Wash the contaminated surface with a soap and water solution.[13]

Contaminated clothing should be sealed in a vapor-tight plastic bag for disposal.[13]

For large spills, evacuate the area and follow emergency procedures.

Immediate medical attention is crucial in case of exposure.

Exposure Route

First Aid Procedure

If swallowed, rinse mouth with water.[4][14] Do

Ingestion NOT induce vomiting.[13] Call a poison control
center or doctor immediately.[4][13]
Move the person to fresh air.[4][13] If breathing
) is difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately remove contaminated clothing.[13]
Wash the affected skin area thoroughly with
soap and plenty of water.[4][13] If skin irritation

occurs, get medical advice.[11]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, removing contact lenses
if present.[4][13] Seek immediate medical
attention.[13]

Disposal Plan
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All waste materials must be disposed of as hazardous waste in accordance with local, state,
and federal regulations.

o Waste Collection:

o Collect excess 1,3-Dicyclohexylthiourea and any contaminated materials (e.g., gloves,
absorbent paper) in a designated, properly labeled, and sealed hazardous waste
container.[5]

o Do not mix with other waste streams unless compatibility is confirmed.
e Waste Disposal:

o Dispose of the waste container through an approved hazardous waste disposal facility.[5]
[10]

o Do not allow the product to enter drains or waterways.[5][14]

Workflow for Handling 1,3-Dicyclohexylthiourea
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Safe Handling and Disposal Workflow for 1,3-Dicyclohexylthiourea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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